Cas no 151515-56-9 (Phenol,3,5-dichloro-2,6-bis(2,4-dichlorophenoxy)-)

• Product Name: Phenol,3,5-dichloro-2,6-bis(2,4-dichlorophenoxy)-
• CAS No: 151515-56-9
• MF: C₁₈H₈Cl₆O₃
• MW: 484.972319602966
• CID: 140478
• PubChem ID: 475342
• Update Time: 2025-04-19

Phenol,3,5-dichloro-2,6-bis(2,4-dichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol,3,5-dichloro-2,6-bis(2,4-dichlorophenoxy)-
• 2,6-Bis(2,4-dichlorophenoxy)-3,5-dichlorophenol
• 3,5-dichloro-2,6-bis(2,4-dichlorophenoxy)phenol
• DTXSID30164801
• CHEBI:201985
• 151515-56-9
• Ambigol B

• Inchi： 1S/C18H8Cl6O3/c19-8-1-3-14(10(21)5-8)26-17-12(23)7-13(24)18(16(17)25)27-15-4-2-9(20)6-11(15)22/h1-7,25H
• InChI Key： GRQNRKQXLLLWGN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1OC1C=CC(=CC=1Cl)Cl)O)OC1C=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 481.86074
• Monoisotopic Mass: 481.860460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers